Cas no 38169-48-1 ((2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 38169-48-1
• MF: C₁₇H₁₅ClO₃
• MW: 302.752204179764
• CID: 4713702
• Update Time: 2025-06-09

(2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one
• (E)-3-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one
• STK888664
• ST50070954
• VU0510100-1
• (2E)-1-(2,5-dimethoxyphenyl)-3-(2-chlorophenyl)prop-2-en-1-one
• (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H15ClO3/c1-20-13-8-10-17(21-2)14(11-13)16(19)9-7-12-5-3-4-6-15(12)18/h3-11H,1-2H3/b9-7+
• InChI Key： AMMQTPNAXWYXDS-VQHVLOKHSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Additional information on (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one

(2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 38169-48-1): An Overview of a Promising Compound in Pharmaceutical Research

(2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 38169-48-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chalcone derivative characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one is C₁₇H₁₅ClO₃, and its molecular weight is 308.75 g/mol. The compound features a conjugated double bond system and several functional groups, including a chloro substituent and two methoxy groups. These structural elements contribute to its diverse chemical reactivity and potential biological properties.

One of the key aspects of (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one is its synthesis. Various methods have been reported in the literature for the preparation of this compound. A common approach involves the Claisen-Schmidt condensation reaction between 2-chlorobenzaldehyde and 3,4-dimethoxybenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. This method yields the desired product in good yields and with high purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or employing heterogeneous catalysts.

The biological activities of (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one have been extensively studied due to its potential therapeutic applications. One of the most notable areas of research is its anticancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest. Additionally, it has been reported to inhibit the proliferation of cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK.

Beyond its anticancer properties, (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological activities, the safety profile of (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one is an important consideration for its development as a therapeutic agent. Preclinical studies have generally shown that this compound has low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety in long-term use and in different patient populations.

The potential applications of (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one extend beyond traditional pharmaceuticals. Recent studies have explored its use in nanotechnology and materials science. For example, it has been incorporated into polymeric nanoparticles for targeted drug delivery systems, enhancing the efficacy and reducing the side effects of anticancer drugs. Additionally, its unique optical properties make it a candidate for use in photodynamic therapy (PDT), where it can be activated by light to generate reactive oxygen species (ROS) that selectively kill cancer cells.

In conclusion, (2E)-3-(2-Chlorophenyl)-1-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 38169-48-1) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and beyond. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for contributing to the advancement of medical treatments in various fields.